Cas no 15083-36-0 (1-Propanol,3-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]-)

• Product Name: 1-Propanol,3-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]-
• CAS No: 15083-36-0
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 166960
• PubChem ID: 203732
• Update Time: 2025-04-19

1-Propanol,3-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-[[3-methyl-1-(phenylmethyl)-1H-pyrazol-5-yl]oxy]-
• 3-(2-benzyl-5-methylpyrazol-3-yl)oxypropan-1-ol
• 3-[(1-Benzyl-3-methyl-1H-pyrazol-5-yl)oxy]-1-propanol
• B-327
• 3-(1-Benzyl-3-methyl-5-pyrazolyloxy)propanol
• BRN 0807736
• DTXSID80164619
• 15083-36-0
• 1-Benzyl-5-(3-hydroxypropoxy)-3-methylpyrazole
• Propanol, 3-(1-benzyl-3-methyl-5-pyrazolyloxy)-

• Inchi： 1S/C14H18N2O2/c1-12-10-14(18-9-5-8-17)16(15-12)11-13-6-3-2-4-7-13/h2-4,6-7,10,17H,5,8-9,11H2,1H3
• InChI Key： RJPPLQKWBIGOQI-UHFFFAOYSA-N
• SMILES： O(CCCO)C1=CC(C)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.13694
• Monoisotopic Mass: 246.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 425.6°Cat760mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.56
• PSA: 47.28